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Compound of Interest

Compound Name: 2-Bromo-4,5-difluorophenol

Cat. No.: B066367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-4,5-difluorophenol is a highly versatile and valuable building block in medicinal

chemistry and organic synthesis. Its unique trifunctional structure offers a strategic scaffold for

the development of novel bioactive molecules. The key features include:

A Bromine Atom: Serves as a reactive handle for a multitude of cross-coupling reactions,

most notably the Suzuki-Miyaura coupling, enabling the construction of complex biaryl

systems.[1][2]

Two Fluorine Atoms: The presence of fluorine can significantly enhance the metabolic

stability, binding affinity, and lipophilicity of the resulting molecules, properties that are highly

desirable in drug candidates.[2]

A Phenolic Hydroxyl Group: Provides a convenient site for functionalization through reactions

such as etherification or esterification, allowing for further molecular elaboration to optimize

pharmacological profiles.[1][2]

These characteristics make 2-Bromo-4,5-difluorophenol an attractive starting material for

creating diverse chemical libraries for screening against various therapeutic targets, including

enzymes and protein kinases.[1][2]
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Synthetic Applications and Pathways
The strategic placement of reactive sites on 2-Bromo-4,5-difluorophenol allows for several

key transformations to build molecular complexity. The primary synthetic routes include

palladium-catalyzed cross-coupling, Williamson ether synthesis, and the construction of

heterocyclic systems like benzofurans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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